Cas no 1698-16-4 (10-Bromo-7H-benzoccarbazole)

• Product Name: 10-Bromo-7H-benzoccarbazole
• CAS No: 1698-16-4
• MF: C₁₆H₁₀BrN
• MW: 296.161303043365
• MDL: MFCD22054961
• CID: 1030152
• PubChem ID: 253661168
• Update Time: 2025-04-20

10-Bromo-7H-benzoccarbazole Chemical and Physical Properties

Names and Identifiers

• 10-Bromo-7H-benzo[c]carbazole
• 7H-Benzo[c]carbazole, 10-bromo-
• 10-BroMo-7H-benzo[c]carbazole(10-BBC)
• AK134317
• ST2408881
• AX8255868
• BAA69816
• B4883
• CS-0102857
• C16H10BrN
• AKOS016845769
• SB66854
• DA-29868
• F16025
• DS-4767
• SCHEMBL10044741
• SY055344
• A846255
• MFCD22054961
• DTXSID30737897
• 1698-16-4
• 10-Bromo-7H-benzoccarbazole

• MDL： MFCD22054961
• Inchi： 1S/C16H10BrN/c17-11-6-8-14-13(9-11)16-12-4-2-1-3-10(12)5-7-15(16)18-14/h1-9,18H
• InChI Key： YHAHNQXQOZYZLP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C1C3C=CC=CC=3C=CC=1N2

Computed Properties

• Exact Mass: 293.99187
• Monoisotopic Mass: 294.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.8
• XLogP3: 5.3

Experimental Properties

• Density: 1.589
• Melting Point: 127.0 to 131.0 deg-C
• Boiling Point: 502.8±23.0 °C at 760 mmHg
• Flash Point: 257.9±22.6 °C
• PSA: 12.89
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

10-Bromo-7H-benzoccarbazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better